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Compound of Interest

Compound Name: 4'-Iodoacetophenone

Cat. No.: B082248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Iodoacetophenone, a key

building block in organic synthesis and drug discovery. This document details its chemical

properties, synthesis protocols, and significant applications, with a focus on data presentation

and experimental methodologies.

Chemical Identity and Properties
4'-Iodoacetophenone, also known as 1-(4-iodophenyl)ethanone, is an aromatic ketone.[1][2]

Its chemical structure, featuring an iodine atom at the para position of the acetophenone core,

makes it a versatile reagent in a variety of chemical transformations.[3]

CAS Number: 13329-40-3[1][2][4][5][6]

Synonyms: p-Iodoacetophenone, 1-(4-Iodophenyl)ethanone, 4-Acetylphenyl iodide.[1][2][6]

The key physicochemical properties of 4'-Iodoacetophenone are summarized in the table

below for easy reference.
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Property Value Source

Molecular Formula C₈H₇IO [2][4][5][6]

Molecular Weight 246.05 g/mol [4][5][6]

Melting Point 82-84 °C [6]

Boiling Point 142-144 °C at 12 Torr [6]

Appearance
Pale brown to brown crystalline

powder
[6]

Solubility Soluble in water [6]

log Pow 2.84 [1]

Synthesis of 4'-Iodoacetophenone
A common laboratory-scale synthesis of 4'-Iodoacetophenone involves the oxidation of 2-(4-

iodophenyl)propan-2-ol.[7]

Experimental Protocol: Oxidation of 2-(4-iodophenyl)propan-2-ol[7]

Materials:

2-(4-iodophenyl)propan-2-ol (81 mg, 0.3 mmol)

Silver nitrate (AgNO₃) (1.6 mg, 3 mol%)

Bismuth(III) trifluoromethanesulfonate (Bi(OTf)₃) (6 mg, 3 mol%)

Potassium persulfate (K₂S₂O₈) (245.8 mg, 3 eq)

2 wt% DAPGS-750-M aqueous solution (0.6 ml, 0.5 M)

Ethyl acetate

Petroleum ether

Silica gel for column chromatography
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Procedure:

To a 2 ml reaction vial, add 2-(4-iodophenyl)propan-2-ol, AgNO₃, Bi(OTf)₃, and K₂S₂O₈.

Add the 2 wt% DAPGS-750-M aqueous solution to the vial.

Seal the reaction vial and stir the mixture.

After the reaction is complete, extract the mixture three times with ethyl acetate.

Combine the organic phases and concentrate them using a rotary evaporator.

Purify the resulting residue by column chromatography on silica gel, using a mixture of

petroleum ether and ethyl acetate (approximately 20:1) as the eluent.

The final product, 4'-Iodoacetophenone, is obtained as a solid. The reported yield for this

method is 71%, with a purity of 98% as determined by HPLC.[7]
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Synthesis Workflow of 4'-Iodoacetophenone

Reactants:
2-(4-iodophenyl)propan-2-ol

AgNO₃, Bi(OTf)₃, K₂S₂O₈

Aqueous DAPGS-750-M

Reaction
(Stirring)

Extraction
(Ethyl Acetate)

Concentration
(Rotary Evaporator)

Purification
(Column Chromatography)

Final Product:
4'-Iodoacetophenone
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Caption: Synthesis Workflow of 4'-Iodoacetophenone.

Applications in Research and Drug Development
4'-Iodoacetophenone is a valuable intermediate in various fields, particularly in organic

synthesis and medicinal chemistry.[8]
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Organic Synthesis: The carbon-iodine bond in 4'-Iodoacetophenone is readily activated for

metal-catalyzed cross-coupling reactions.[3] This makes it a key substrate for Suzuki, Heck,

Sonogashira, and Buchwald-Hartwig couplings, which are fundamental for constructing

complex organic molecules.[3] It is also used in the synthesis of iodo-substituted

compounds.[8] For instance, it can be used as a substrate for palladium-catalyzed coupling

reactions.[9][10]

Drug Development: This compound serves as a crucial intermediate in the synthesis of a

variety of pharmaceutical agents.[8] It is notably used in the development of anti-

inflammatory and analgesic drugs.[8] Furthermore, it is a precursor in the synthesis of

quinoline-based potential anticancer agents.[9][10]

Material Science: 4'-Iodoacetophenone is employed in the production of specialty polymers

and resins, where it can enhance properties such as thermal stability and chemical

resistance.[3][8] It is also used in the creation of dyes and pigments.[3]

Other Applications: It finds use as a reagent in analytical methods and in photochemical

studies, where it can act as a photosensitizer.[8]

Applications of 4'-Iodoacetophenone

4'-Iodoacetophenone
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Caption: Key Application Areas of 4'-Iodoacetophenone.
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Safety and Handling
4'-Iodoacetophenone is considered hazardous and requires careful handling in a laboratory

setting.

Hazards: It is known to cause skin irritation and serious eye irritation.[1][11][12] It may also

cause respiratory irritation.[11][12]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[13] A dust mask (type N95 or equivalent) is also recommended.

Handling: Use only in a well-ventilated area and avoid breathing dust, fumes, gas, mist,

vapors, or spray.[11][12] Avoid contact with skin and eyes.[1] Wash hands thoroughly after

handling.[1][11]

Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[1] It should be kept in a dark place as it is light-sensitive.[6] Store locked up.[11][13]

First Aid:

If on skin: Wash with plenty of water.[11][13]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[11][12][13]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[11]

[13]

Conclusion
4'-Iodoacetophenone is a versatile and important chemical compound with a well-defined set

of properties and a significant role in synthetic chemistry. Its utility as a precursor in the

development of pharmaceuticals and advanced materials underscores its importance to

researchers and professionals in drug development and material science. Proper handling and

adherence to safety protocols are essential when working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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